Cas no 1269929-29-4 ((R)-3-AMINO-3-(4-(DIMETHYLAMINO)PHENYL)PROPANOIC ACID 2HCL)

• Product Name: (R)-3-AMINO-3-(4-(DIMETHYLAMINO)PHENYL)PROPANOIC ACID 2HCL
• CAS No: 1269929-29-4
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5707227
• PubChem ID: 40418407
• Update Time: 2025-10-25

(R)-3-AMINO-3-(4-(DIMETHYLAMINO)PHENYL)PROPANOIC ACID 2HCL Chemical and Physical Properties

Names and Identifiers

• 1269929-29-4
• (R)-3-AMINO-3-(4-(DIMETHYLAMINO)PHENYL)PROPANOIC ACID 2HCL
• (R)-3-AMINO-3-(4-(DIMETHYLAMINO)PHENYL)PROPANOICACID2HCL
• Benzenepropanoic acid, β-amino-4-(dimethylamino)-, (βR)-

• Inchi： 1S/C11H16N2O2/c1-13(2)9-5-3-8(4-6-9)10(12)7-11(14)15/h3-6,10H,7,12H2,1-2H3,(H,14,15)/t10-/m1/s1
• InChI Key： FBJCAMOGCHOAOL-SNVBAGLBSA-N
• SMILES： OC(C[C@H](C1C=CC(=CC=1)N(C)C)N)=O

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• Density: 1.184±0.06 g/cm3(Predicted)
• Boiling Point: 378.8±37.0 °C(Predicted)
• pka: 3.55±0.10(Predicted)

Additional information on (R)-3-AMINO-3-(4-(DIMETHYLAMINO)PHENYL)PROPANOIC ACID 2HCL

(R)-3-AMINO-3-(4-(DIMETHYLAMINO)PHENYL)PROPANOIC ACID 2HCL (CAS No. 1269929-29-4)

(R)-3-AMINO-3-(4-(DIMETHYLAMINO)PHENYL)PROPANOIC ACID 2HCL (CAS No. 1269929-29-4) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural and functional properties. This compound, also known as (R)-DAPA, is a derivative of phenylalanine and exhibits potent biological activities, making it a valuable candidate for various therapeutic applications.

The chemical structure of (R)-3-AMINO-3-(4-(DIMETHYLAMINO)PHENYL)PROPANOIC ACID 2HCL features an amino acid backbone with a dimethylamino-substituted phenyl group attached to the β-carbon. The presence of the chiral center at the α-position imparts enantiomeric specificity, which is crucial for its biological activity. The compound's hydrochloride salt form enhances its solubility and stability, making it suitable for various experimental and clinical settings.

Recent studies have highlighted the potential of (R)-DAPA in several therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Research has shown that (R)-DAPA can modulate the activity of certain neurotransmitter systems, particularly those involving dopamine and serotonin, which are implicated in these conditions. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that (R)-DAPA effectively crosses the blood-brain barrier and exhibits neuroprotective effects by reducing oxidative stress and inhibiting neuroinflammation.

In addition to its neuroprotective properties, (R)-DAPA has also shown promise in cancer research. Preclinical studies have indicated that the compound can inhibit the growth of various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. A study published in Cancer Research reported that (R)-DAPA selectively induces apoptosis in cancer cells while sparing normal cells, suggesting its potential as a targeted therapy for cancer treatment.

The pharmacokinetic properties of (R)-3-AMINO-3-(4-(DIMETHYLAMINO)PHENYL)PROPANOIC ACID 2HCL have been extensively studied to optimize its therapeutic potential. Research has shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its use in chronic conditions such as neurodegenerative diseases and cancer. Furthermore, the compound's low toxicity and minimal side effects make it an attractive candidate for long-term treatment regimens.

Clinical trials are currently underway to evaluate the safety and efficacy of (R)-DAPA in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore the full therapeutic potential of this compound.

Beyond its therapeutic applications, (R)-3-AMINO-3-(4-(DIMETHYLAMINO)PHENYL)PROPANOIC ACID 2HCL has also found use in chemical biology research as a tool compound to study protein-protein interactions and signaling pathways. Its ability to selectively modulate specific biological processes makes it a valuable reagent for understanding complex cellular mechanisms.

In conclusion, (R)-3-AMINO-3-(4-(DIMETHYLAMINO)PHENYL)PROPANOIC ACID 2HCL (CAS No. 1269929-29-4) is a versatile and promising compound with a wide range of potential applications in medicine and chemical biology. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a key player in the development of novel treatments for various diseases.